4-tert-butyl-N-[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 4-tert-butyl-N-[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C21H21FN4O2S2/c1-21(2,3)14-10-8-13(9-11-14)18(28)24-19-25-26-20(30-19)29-12-17(27)23-16-7-5-4-6-15(16)22/h4-11H,12H2,1-3H3,(H,23,27)(H,24,25,28)
• InChI Key: KHTGVARROZFOLL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C21H21FN4O2S2
• Molecular Weight: 444.5 g/mol

Description

4-tert-butyl-N-[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C21H21FN4O2S2 and its molecular weight is 444.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds with similar structures, such as 3-tert-butyl-7-benzyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-ones, have been synthesized and evaluated for their antimicrobial properties. These novel derivatives were tested against various bacterial and fungal pathogens, indicating their potential application in the development of new antimicrobial agents (Kumara et al., 2015).

Chemical Reactions and Synthesis Techniques

Research has explored the dimerization of primary thioamides into 1,2,4-thiadiazoles using tert-butyl nitrite, demonstrating a simple and efficient method for producing these compounds. This reaction proceeds smoothly at room temperature, suggesting potential synthetic pathways for related compounds (Chauhan et al., 2018).

Polyamide Synthesis

Another study focused on the synthesis of ortho-linked polyamides derived from 4-tert-butylcatechol, illustrating the potential of tert-butyl groups in the development of new polymeric materials with desirable properties such as solubility in polar solvents and high thermal stability (Hsiao et al., 2000).

Mosquito-larvicidal and Antibacterial Properties

A series of 3-tert-butyl-7-(aryloxymethyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-ones were synthesized and shown to possess moderate mosquito-larvicidal and antibacterial activities. This suggests potential applications in public health for controlling mosquito populations and bacterial infections (Castelino et al., 2014).

Solvatochromic Dye Applications

Research into solvatochromic dyes, such as 4-tert-butyl-2-(dicyanomethylene)-5-[4-(diethylamino)benzylidene]-Δ3-thiazoline, has highlighted their sensitivity to solvent dipolarity/polarizability. These dyes have applications in probing the physical properties of environments, which could be relevant to studies involving similar tert-butyl-containing compounds (Spange et al., 2003).